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Compound of Interest

Compound Name: Erythrocentauric acid

Cat. No.: B564403

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific use of Erythrocentauric acid as a chemical
reference standard is limited in publicly available scientific literature. The following application
notes and protocols are provided as a general guideline for the use of a chemical reference
standard in analytical testing. These protocols should be adapted and validated by the end-
user for their specific application.

Introduction to Erythrocentauric Acid

Erythrocentauric acid, with the IUPAC name 1-oxo-3,4-dihydroisochromene-5-carboxylic
acid, is a natural compound that has been isolated from sources such as the roots of Gentiana
macrophylla.[1][2] Its chemical properties are summarized in the table below. As a purified
chemical substance, it can serve as a reference standard for the qualitative identification and
guantitative determination of this compound in various samples, including herbal extracts and
pharmaceutical preparations.

Table 1: Chemical and Physical Properties of Erythrocentauric Acid[3]
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Property Value

Molecular Formula C10HsOa4

Molecular Weight 192.17 g/mol

IUPAC Name 1-oxo-3,4-dihydroisochromene-5-carboxylic acid
CAS Number 90921-13-4

Appearance White to off-white solid (typical)

Purity (Typical) >98% (as specified by supplier)

Solubility Soluble in methanol, ethanol, DMSO

Application: Quantitative Analysis by High-
Performance Liquid Chromatography (HPLC)

Objective: To provide a general method for the quantitative determination of Erythrocentauric
acid in a sample matrix using Reverse-Phase High-Performance Liquid Chromatography (RP-
HPLC) with UV detection.

Principle

This method separates Erythrocentauric acid from other components in a sample based on
its polarity. The compound is eluted from a nonpolar stationary phase (e.g., C18) with a polar
mobile phase. The concentration of the analyte is determined by comparing the peak area of
the sample to that of a known concentration of the Erythrocentauric acid reference standard.

Experimental Protocol: General RP-HPLC Method

Note: This is a generic protocol and must be optimized for the specific sample matrix and
instrumentation.

2.2.1. Materials and Reagents
o Erythrocentauric acid reference standard (purity >98%)

o HPLC-grade acetonitrile
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HPLC-grade methanol

Purified water (18.2 MQ-cm)

Formic acid or trifluoroacetic acid (for mobile phase modification)

Sample containing Erythrocentauric acid

2.2.2. Equipment

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 analytical column (e.g., 4.6 x 250 mm, 5 um particle size)

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 pum)
2.2.3. Preparation of Standard Solutions

e Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 10 mg of
Erythrocentauric acid reference standard and dissolve it in 10 mL of methanol in a
volumetric flask.

o Working Standard Solutions: Prepare a series of calibration standards by diluting the primary
stock solution with the mobile phase to achieve concentrations in the expected range of the
samples (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

2.2.4. Preparation of Sample Solutions
o Accurately weigh a known amount of the sample.

o Extract the sample with a suitable solvent (e.g., methanol) using an appropriate method such
as sonication or vortexing.

o Centrifuge the extract to pellet any insoluble material.
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« Filter the supernatant through a 0.45 pm syringe filter prior to injection.

 Dilute the filtered extract with the mobile phase if necessary to bring the concentration of
Erythrocentauric acid within the calibration range.

2.2.5. Chromatographic Conditions (Example)

» Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in
acetonitrile.

o Gradient Program: Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes,
then return to initial conditions and equilibrate for 5 minutes.

e Flow Rate: 1.0 mL/min
e Column Temperature: 30 °C

o Detection Wavelength: To be determined by UV-Vis spectral scan of Erythrocentauric acid
(a wavelength of maximum absorbance should be chosen).

Injection Volume: 10 pL
2.2.6. Data Analysis

o Generate a calibration curve by plotting the peak area of the Erythrocentauric acid
standards against their known concentrations.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
correlation coefficient (R2). An R2 value > 0.99 is generally considered acceptable.

e Quantify the amount of Erythrocentauric acid in the sample by applying the peak area of
the sample to the calibration curve equation.

lllustrative Quantitative Data

Table 2: Example Calibration Data for Erythrocentauric Acid
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Concentration (pg/mL) Peak Area (arbitrary units)
1 50,000

5 255,000

10 510,000

25 1,275,000

50 2,550,000

100 5,100,000

Linear Regression:
e Equation: y = 51000x - 1000
e R20.9998

Mandatory Visualizations
Experimental Workflow
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Caption: General workflow for quantitative analysis using a reference standard.

Hypothetical Signaling Pathway

Disclaimer: There is currently no specific information available in the searched literature linking
Erythrocentauric acid to a particular signaling pathway. The following diagram is a generic
representation of a hypothetical signaling pathway for illustrative purposes only.
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Caption: A hypothetical signaling pathway illustrating potential interactions.

Stability and Storage

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b564403?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Reference standards of Erythrocentauric acid should be stored in a cool, dry, and dark place.
It is recommended to store the solid material at -20°C for long-term stability. Solutions should
be prepared fresh daily. If storage of solutions is necessary, they should be stored at 2-8°C for
a short period, and their stability should be verified.

Safety Precautions

Standard laboratory safety practices should be followed when handling Erythrocentauric acid.
This includes wearing appropriate personal protective equipment (PPE) such as gloves, safety
glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet
(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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